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Compound of Interest

Compound Name: Tetrapropyl orthosilicate

Cat. No.: B1662032 Get Quote

Tetrapropyl Orthosilicate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to tetrapropyl orthosilicate, a

versatile silicon compound with applications across various scientific and industrial domains.

Chemical Identity and Molecular Structure
Tetrapropyl orthosilicate, also known as tetrapropoxysilane, is an organosilicon compound.

Its fundamental properties are summarized below.

CAS Number: 682-01-9[1][2][3][4]

Molecular Formula: C₁₂H₂₈O₄Si[4][5][6][7]

Molecular Weight: 264.43 g/mol [1][2][4][6][7]

Synonyms: Tetrapropoxysilane, Propyl silicate, Tetra-n-propoxysilane, Silicon tetrapropoxide[1]

[6][7][8]

The molecular structure of tetrapropyl orthosilicate consists of a central silicon atom bonded

to four propoxy groups.

Linear Formula: (CH₃CH₂CH₂O)₄Si[1][2][3]
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SMILES String: CCCO--INVALID-LINK--(OCCC)OCCC[1][4][5]

InChI Key: ZQZCOBSUOFHDEE-UHFFFAOYSA-N[1][5][6]

Physicochemical Properties
A summary of the key physicochemical properties of tetrapropyl orthosilicate is presented in

the table below. This data is crucial for handling, storage, and application of the compound in

experimental settings.

Property Value Reference

Physical Form Liquid [1]

Density 0.916 g/mL at 25 °C [1]

Boiling Point 94 °C at 5 mmHg [1]

Refractive Index n20/D 1.4 [1]

Vapor Density >1 (vs air) [1]

Applications in Research and Development
Due to its chemical nature, tetrapropyl orthosilicate serves as a precursor in the synthesis of

silica-based materials. Its utility is particularly noted in:

Sol-Gel Processes: It is a common precursor for the formation of silica gels, glasses, and

ceramics at low temperatures. The hydrolysis and condensation reactions of tetrapropyl
orthosilicate allow for the creation of highly pure and homogenous materials.

Surface Modification: It can be used to modify the surface properties of various substrates,

imparting hydrophobicity or serving as a coupling agent.

Nanoparticle Synthesis: It is employed in the synthesis of silica nanoparticles with controlled

size and morphology, which have applications in drug delivery, diagnostics, and catalysis.
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Experimental Protocol: Synthesis of Silica
Nanoparticles via Stöber Process
The following is a generalized protocol for the synthesis of monodisperse silica nanoparticles

using tetrapropyl orthosilicate as a precursor.

Materials:

Tetrapropyl orthosilicate (TPOS)

Ethanol (absolute)

Ammonium hydroxide solution (28-30% NH₃ basis)

Deionized water

Procedure:

In a flask, prepare a solution of ethanol and deionized water.

Add ammonium hydroxide to the solution and stir to ensure homogeneity. The ammonium

hydroxide acts as a catalyst for the hydrolysis and condensation of the silicon alkoxide.

While stirring vigorously, rapidly add the required amount of tetrapropyl orthosilicate to the

ethanol-water-ammonia mixture.

Continue stirring the reaction mixture at room temperature for a specified duration (typically

several hours). The solution will become turbid as silica nanoparticles form and grow.

The resulting nanoparticles can be collected by centrifugation, followed by washing with

ethanol and water to remove unreacted precursors and catalyst.

The final silica nanoparticles can be redispersed in a suitable solvent for characterization

and further use.

Logical Workflow for Silica Nanoparticle Synthesis
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Water/Ammonia Solution

Add Tetrapropyl
Orthosilicate

Rapidly Stir at Room
Temperature

Vigorously Centrifuge and Wash
Nanoparticles

After several hours Redisperse Silica
Nanoparticles

In suitable solvent

Click to download full resolution via product page

Caption: Stöber process workflow for silica nanoparticle synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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